Cas no 477869-36-6 (1-{4-(4-Chlorophenyl)sulfanyl-3-nitrobenzyl}piperidine)

1-{4-(4-Chlorophenyl)sulfanyl-3-nitrobenzyl}piperidine is a synthetic organic compound featuring a piperidine moiety linked to a substituted benzyl group via a sulfanyl bridge. Its structure incorporates a 4-chlorophenyl and a nitro group, which may confer reactivity useful in pharmaceutical or agrochemical applications. The chlorophenyl group enhances lipophilicity, potentially improving membrane permeability, while the nitro group offers opportunities for further functionalization. The piperidine ring provides a basic nitrogen center, which can influence binding interactions in biological systems. This compound’s modular design allows for versatility in medicinal chemistry, particularly in the development of enzyme inhibitors or receptor modulators. Its well-defined synthetic pathway ensures reproducibility for research and industrial use.

1-{4-(4-Chlorophenyl)sulfanyl-3-nitrobenzyl}piperidine structure

477869-36-6 structure

Product Name:1-{4-(4-Chlorophenyl)sulfanyl-3-nitrobenzyl}piperidine

CAS No:477869-36-6

MF:

MW:

CID:4652748

Update Time:2025-06-14

1-{4-(4-Chlorophenyl)sulfanyl-3-nitrobenzyl}piperidine Chemical and Physical Properties

Names and Identifiers

- 1-(4-[(4-CHLOROPHENYL)SULFANYL]-3-NITROBENZYL)PIPERIDINE
- 4-CHLOROPHENYL 2-NITRO-4-(PIPERIDINOMETHYL)PHENYL SULFIDE
- 1-{4-(4-Chlorophenyl)sulfanyl-3-nitrobenzyl}piperidine

1-{4-(4-Chlorophenyl)sulfanyl-3-nitrobenzyl}piperidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C148125-25mg	1-{4-[(4-Chlorophenyl)sulfanyl]-3-nitrobenzyl}piperidine	477869-36-6		25mg	$ 230.00	2022-06-06
TRC	C148125-50mg	1-{4-[(4-Chlorophenyl)sulfanyl]-3-nitrobenzyl}piperidine	477869-36-6		50mg	$ 380.00	2022-06-06
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00916201-1g	1-({4-[(4-chlorophenyl)sulfanyl]-3-nitrophenyl}methyl)piperidine	477869-36-6	90%	1g	￥4193.0	2024-04-18
Key Organics Ltd	1P-647S-1MG	1-{4-[(4-chlorophenyl)sulfanyl]-3-nitrobenzyl}piperidine	477869-36-6	>90%	1mg	£28.00	2025-02-09
Key Organics Ltd	1P-647S-5MG	1-{4-[(4-chlorophenyl)sulfanyl]-3-nitrobenzyl}piperidine	477869-36-6	>90%	5mg	£35.00	2025-02-09
Key Organics Ltd	1P-647S-10MG	1-{4-[(4-chlorophenyl)sulfanyl]-3-nitrobenzyl}piperidine	477869-36-6	>90%	10mg	£48.00	2025-02-09
Key Organics Ltd	1P-647S-0.5G	1-{4-[(4-chlorophenyl)sulfanyl]-3-nitrobenzyl}piperidine	477869-36-6	>90%	0.5g	£385.00	2025-02-09
Key Organics Ltd	1P-647S-1G	1-{4-[(4-chlorophenyl)sulfanyl]-3-nitrobenzyl}piperidine	477869-36-6	>90%	1g	£770.00	2025-02-09
Key Organics Ltd	1P-647S-5G	1-{4-[(4-chlorophenyl)sulfanyl]-3-nitrobenzyl}piperidine	477869-36-6	>90%	5g	£3080.00	2025-02-09
Key Organics Ltd	1P-647S-10G	1-{4-[(4-chlorophenyl)sulfanyl]-3-nitrobenzyl}piperidine	477869-36-6	>90%	10g	£5775.00	2025-02-09

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Additional information on 1-{4-(4-Chlorophenyl)sulfanyl-3-nitrobenzyl}piperidine

Comprehensive Overview of 1-{4-(4-Chlorophenyl)sulfanyl-3-nitrobenzyl}piperidine (CAS No. 477869-36-6)

1-{4-(4-Chlorophenyl)sulfanyl-3-nitrobenzyl}piperidine (CAS No. 477869-36-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to by its CAS number 477869-36-6, features a piperidine moiety linked to a nitrobenzyl group and a chlorophenylsulfanyl substituent. Its molecular complexity makes it a subject of interest for researchers exploring novel applications in medicinal chemistry and material science.

The compound's chemical structure is characterized by the presence of a sulfur-containing thioether linkage, which contributes to its potential reactivity and biological activity. Researchers have investigated its role as a building block in the synthesis of more complex molecules, particularly in the development of small-molecule inhibitors and ligands for various biological targets. The nitro group and chlorophenyl moiety further enhance its versatility in chemical transformations.

In recent years, the demand for CAS 477869-36-6 has increased due to its potential applications in drug discovery and biochemical research. Scientists are particularly interested in its pharmacophore properties, which could be leveraged to design compounds with improved bioavailability and target specificity. The compound's synthetic accessibility and structural modularity make it a valuable tool for high-throughput screening and structure-activity relationship (SAR) studies.

One of the most frequently searched questions related to this compound is: "What are the potential applications of 1-{4-(4-Chlorophenyl)sulfanyl-3-nitrobenzyl}piperidine in drug development?" Current research suggests that its piperidine core and aromatic substituents may interact with enzyme active sites or receptor binding pockets, making it a candidate for further optimization. Additionally, its nitro group could serve as a pro-drug precursor, enabling controlled release of active metabolites.

Another hot topic in the scientific community is the synthetic routes for CAS 477869-36-6. Researchers are exploring green chemistry approaches to produce this compound with higher yield and purity. Methods such as microwave-assisted synthesis and catalytic hydrogenation have been investigated to streamline its production while minimizing environmental impact. These advancements align with the growing emphasis on sustainable chemistry in the pharmaceutical industry.

The compound's physicochemical properties, including its solubility, stability, and melting point, are also critical for its practical applications. Studies have shown that 1-{4-(4-Chlorophenyl)sulfanyl-3-nitrobenzyl}piperidine exhibits moderate lipophilicity, which could influence its membrane permeability and distribution in biological systems. These characteristics are essential for designing formulations and delivery systems in preclinical studies.

In summary, 1-{4-(4-Chlorophenyl)sulfanyl-3-nitrobenzyl}piperidine (CAS No. 477869-36-6) represents a promising scaffold for innovative therapeutics and chemical probes. Its multifunctional structure and diverse reactivity continue to inspire new research directions, particularly in the fields of precision medicine and molecular design. As scientific interest grows, this compound is poised to play a pivotal role in advancing next-generation pharmaceuticals and biomaterials.